Cas no 17573-15-8 (9,10-Dihydrobenzoapyrene)

9,10-Dihydrobenzoapyrene structure
9,10-Dihydrobenzoapyrene structure
Product Name:9,10-Dihydrobenzoapyrene
CAS No:17573-15-8
Molecular Formula:C20H14
Molecular Weight:254.32516
CID:231114
PubChem ID:28597

9,10-Dihydrobenzoapyrene Properties

Names and Identifiers

    • Benzo[a]pyrene,9,10-dihydro- (9CI)
    • 9,10-dihydrobenzo(a)pyrene
    • 9,10-DIHYDROBENZO[A]PYRENE
    • 9,10-dihydrobenzo[pqr]tetraphene
    • Benzo(a)pyrene, 9,10-dihydro-
    • BRN 1967919
    • 17573-15-8
    • AKOS030239785
    • DK44UY8IG3
    • DTXSID60170011
    • Benzo[a]pyrene, 9,10-dihydro-
    • starbld0001515
    • DIHYDROBENZO(A)PYRENE, 9,10-
    • UNII-DK44UY8IG3
    • InChIKey: CRWVCBYUFDAUHN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H14/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1,3-6,8-12H,2,7H2
    • SMILES: C1CCC2C3C=CC4=CC=CC5C=CC(=CC=2C=1)C=3C4=5

Computed Properties

  • Exact Mass: 254.10962
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 254.109550447g/mol
  • Heavy Atom Count: 20
  • Complexity: 408
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • Boiling Point: 450.7±20.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C
  • Flash Point: 218.9±15.9 °C
  • Solubility: Benzene, Chloroform, Tetrahydrofuran
  • Density: 1.3±0.1 g/cm3

9,10-Dihydrobenzoapyrene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D448540-25mg
9,10-Dihydrobenzo[a]pyrene
17573-15-8
25mg
165.00

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